![molecular formula C12H17N3O3 B7579557 2-[1-(6-Methoxypyrimidin-4-yl)piperidin-3-yl]acetic acid](/img/structure/B7579557.png)
2-[1-(6-Methoxypyrimidin-4-yl)piperidin-3-yl]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[1-(6-Methoxypyrimidin-4-yl)piperidin-3-yl]acetic acid, also known as MPPA, is a chemical compound that has been of interest in scientific research due to its potential therapeutic applications. MPPA is a piperidine derivative that has been synthesized and studied for its mechanism of action, biochemical and physiological effects, and potential future directions in research.
Mechanism of Action
The exact mechanism of action of 2-[1-(6-Methoxypyrimidin-4-yl)piperidin-3-yl]acetic acid is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist. This mechanism of action may contribute to its potential as an antipsychotic agent.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal studies. It has been shown to decrease dopamine release in the brain, which may contribute to its potential as an antipsychotic agent. This compound has also been shown to have antioxidant properties and may have a protective effect on brain cells.
Advantages and Limitations for Lab Experiments
2-[1-(6-Methoxypyrimidin-4-yl)piperidin-3-yl]acetic acid has advantages and limitations for use in lab experiments. One advantage is that it has a relatively simple synthesis method, which makes it easily accessible for researchers. However, one limitation is that it has not yet been extensively studied in human clinical trials, which limits its potential for therapeutic use.
Future Directions
There are several potential future directions for research on 2-[1-(6-Methoxypyrimidin-4-yl)piperidin-3-yl]acetic acid. One potential direction is to further study its potential as an antipsychotic agent and its mechanism of action. Another potential direction is to study its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies could investigate the potential use of this compound in combination with other drugs for enhanced therapeutic effects.
Synthesis Methods
The synthesis of 2-[1-(6-Methoxypyrimidin-4-yl)piperidin-3-yl]acetic acid involves a multi-step process that includes the reaction of 6-methoxypyrimidine-4-carboxylic acid with 1-bromo-3-chloropropane to form 1-(6-methoxypyrimidin-4-yl)piperidin-3-ol. This intermediate is then reacted with chloroacetic acid to form the final product, this compound.
Scientific Research Applications
2-[1-(6-Methoxypyrimidin-4-yl)piperidin-3-yl]acetic acid has been studied for its potential therapeutic applications in various scientific research fields. It has been shown to have potential as an antipsychotic agent, as well as a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
2-[1-(6-methoxypyrimidin-4-yl)piperidin-3-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O3/c1-18-11-6-10(13-8-14-11)15-4-2-3-9(7-15)5-12(16)17/h6,8-9H,2-5,7H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQQQXMFXLWQLTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=NC(=C1)N2CCCC(C2)CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.